Cas no 874289-19-7 (N-Benzyl 4-Borono-2-fluorobenzamide)

• Product Name: N-Benzyl 4-Borono-2-fluorobenzamide
• CAS No: 874289-19-7
• MF: C₁₄H₁₃BFNO₃
• MW: 273.067327260971
• MDL: MFCD08689501
• CID: 709663
• PubChem ID: 44717404
• Update Time: 2025-06-23

N-Benzyl 4-Borono-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• (4-(Benzylcarbamoyl)-3-fluorophenyl)boronic acid
• 4-Benzylcarbamoyl-3-fluorobenzeneboronic acid
• [4-(benzylcarbamoyl)-3-fluoro-phenyl]boronic acid
• [4-(benzylcarbamoyl)-3-fluorophenyl]boronic acid
• Boronic acid,B-[3-fluoro-4-[[(phenylmethyl)amino]carbonyl]phenyl]-
• N-Benzyl 4-borono-2-fluorobenzamide
• 4-(BENZYLCARBAMOYL)-3-FLUOROBENZENEBORONIC ACID 97
• 874289-19-7
• AKOS015833595
• A842187
• DTXSID10660179
• H11696
• (4-(Benzylcarbamoyl)-3-fluorophenyl)boronicacid
• MFCD08689501
• BS-22375
• 4-(Benzylcarbamoyl)-3-fluorobenzeneboronic acid
• 4-(benzylcarbamoyl)-3-fluorophenylboronic acid
• 4-[(Benzylamino)carbonyl]-3-fluorophenylboronic acid, AldrichCPR
• XTSLGOGQMXSTRK-UHFFFAOYSA-N
• DB-366976
• N-Benzyl 4-Borono-2-fluorobenzamide

• MDL： MFCD08689501
• Inchi： 1S/C14H13BFNO3/c16-13-8-11(15(19)20)6-7-12(13)14(18)17-9-10-4-2-1-3-5-10/h1-8,19-20H,9H2,(H,17,18)
• InChI Key： XTSLGOGQMXSTRK-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.09700
• Monoisotopic Mass: 273.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3
• Melting Point: 113-116
• Refractive Index: 1.595
• PSA: 69.56000
• LogP: 0.82640

N-Benzyl 4-Borono-2-fluorobenzamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on N-Benzyl 4-Borono-2-fluorobenzamide

N-Benzyl 4-Borono-2-fluorobenzamide (CAS No. 874289-19-7): A Comprehensive Overview

N-Benzyl 4-Borono-2-fluorobenzamide, also known by its CAS number 874289-19-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group at the 4-position, a fluorine atom at the 2-position, and an N-benzyl amide group. The combination of these functional groups makes it a valuable intermediate in various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the importance of N-Benzyl 4-Borono-2-fluorobenzamide as a key building block in the construction of complex molecules. Its boronic acid functionality is particularly useful in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of biaryls, heterocycles, and other advanced materials. The presence of the fluorine atom further enhances its reactivity and selectivity in these reactions, making it a preferred choice for researchers aiming to construct highly functionalized aromatic systems.

In addition to its role in cross-coupling reactions, N-Benzyl 4-Borono-2-fluorobenzamide has been explored for its potential in medicinal chemistry. The compound's structure allows for easy modification of substituents, enabling the creation of diverse bioactive molecules. Recent studies have demonstrated its utility in the development of inhibitors for various enzymes and receptors, showcasing its potential as a lead compound in drug discovery efforts.

The synthesis of N-Benzyl 4-Borono-2-fluorobenzamide typically involves a multi-step process that begins with the preparation of the corresponding boronic acid derivative. This is often achieved through hydroboration or other boron-based methodologies. Subsequent steps involve functionalization at the 2-position with fluorine and introduction of the N-benzyl amide group, which can be accomplished via nucleophilic aromatic substitution or other amide-forming reactions. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yields and reducing reaction times.

From a materials science perspective, N-Benzyl 4-Borono-2-fluorobenzamide has been investigated as a precursor for the synthesis of advanced polymers and organic semiconductors. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing materials with tailored electronic properties. For instance, researchers have utilized this compound to develop novel π-conjugated systems that exhibit enhanced charge transport properties, making them suitable for applications in organic electronics.

In terms of physical properties, N-Benzyl 4-Borono-2-fluorobenzamide is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in common organic solvents but can be dissolved in polar aprotic solvents such as DMF or DMSO under heating conditions. Its stability under various reaction conditions has been thoroughly studied, with findings indicating that it remains stable under mild to moderate reaction conditions but may decompose under harsh acidic or basic environments.

The application of N-Benzyl 4-Borono-2-fluorobenzamide extends beyond traditional chemical synthesis into emerging areas such as click chemistry and bioconjugation. Its ability to participate in click reactions has opened new avenues for the rapid assembly of complex molecules with high precision. Furthermore, its compatibility with biological systems has led to its exploration as a linker or spacer in bioconjugate chemistry, where it facilitates the attachment of biomolecules to synthetic frameworks.

Looking ahead, the continued development and characterization of N-Benzyl 4-Borono-2-fluorobenzamide are expected to drive further innovations across multiple disciplines. Its role as a versatile building block will undoubtedly remain central to advancements in organic synthesis, materials science, and medicinal chemistry. As researchers continue to uncover new applications and optimize synthetic routes for this compound, its impact on both academic and industrial settings will continue to grow.